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Compound of Interest

Compound Name: TCS1105

Cat. No.: B168558

For Researchers, Scientists, and Drug Development Professionals

Introduction

TCS1105 is a benzodiazepine receptor (BZR) ligand with a unique pharmacological profile,
acting as an agonist at y-aminobutyric acid-A (GABAA) receptors containing the a2 subunit and
as an antagonist at those containing the al subunit.[1][2][3] This selective activity makes
TCS1105 a valuable tool for investigating the distinct physiological roles of these GABAA
receptor subtypes in the central nervous system. Proper preparation of TCS1105 for in vitro
studies is critical for obtaining accurate and reproducible results. These application notes
provide detailed protocols for the dissolution, storage, and application of TCS1105 in cell
culture experiments.

Data Presentation
Solubility and Storage of TCS1105
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Parameter Value Reference
Molecular Weight 296.3 g/mol [2]
Solubility in DMSO Up to 100 mM [4]
Solubility in Ethanol Up to 20 mM [4]

-20°C for up to 1 month
Stock Solution Storage (protect from light); -80°C for
up to 6 months.[1]

Recommended Final DMSO

o <0.5% (V/v) [3][5]
Concentration in Cell Culture

Experimental Protocols

Protocol 1: Preparation of a 10 mM TCS1105 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TCS1105 in dimethyl
sulfoxide (DMSO).

Materials:

TCS1105 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)[6][7]

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

» Equilibrate Reagents: Allow the TCS1105 powder and DMSO to equilibrate to room
temperature before use.

o Weigh TCS1105: Accurately weigh a specific amount of TCS1105 powder. For example, to
prepare 1 ml of a 10 mM stock solution, weigh out 2.963 mg of TCS1105 (Molecular Weight
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= 296.3 g/mol ).

 Dissolution:
o Add the weighed TCS1105 to a sterile microcentrifuge tube.

o Add the appropriate volume of DMSO to achieve a 10 mM concentration. For 2.963 mg of
TCS1105, add 1 mL of DMSO.

o To aid dissolution, gently vortex the tube. If necessary, warm the tube to 37°C and briefly
sonicate in an ultrasonic bath.[4] Visually inspect to ensure the compound is fully
dissolved.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.[1]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1] Protect the solution from light.[1]

Protocol 2: Dilution of TCS1105 for Cell Culture
Experiments

This protocol provides a general guideline for diluting the TCS1105 stock solution into cell
culture medium to achieve the desired final concentration. The final concentration of DMSO in
the cell culture medium should be kept as low as possible, ideally < 0.5%, to minimize solvent-
induced cytotoxicity.[3][5]

Example Dilution to a Final Concentration of 10 pM:

¢ Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
10 mM stock solution in sterile cell culture medium. For example, to make a 1 mM
intermediate solution, add 10 pL of the 10 mM stock to 90 uL of cell culture medium.

 Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell
culture wells to reach the desired final concentration.
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o Using the 10 mM Stock: To achieve a final concentration of 10 uM in 1 mL of cell culture,
add 1 pL of the 10 mM stock solution. This results in a final DMSO concentration of 0.1%.

o Using the 1 mM Intermediate Solution: To achieve a final concentration of 10 uM in 1 mL
of cell culture, add 10 pL of the 1 mM intermediate solution. This also results in a final
DMSO concentration of 0.1%.

e Vehicle Control: It is crucial to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the wells treated with TCS1105.[1]

e Incubation: Gently mix the contents of the wells and incubate the cells for the desired
experimental duration.
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Caption: TCS1105 acts on the GABA-A receptor.

Experimental Workflow for TCS1105 Cell Treatment
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Caption: Workflow for cell treatment with TCS1105.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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